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Compound of Interest

Compound Name: Isobatatasin I

Cat. No.: B1216489 Get Quote

Topic: In-Vitro Anticancer Activity of Dioscorea batatas and Ipomoea batatas Extracts

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Direct quantitative data and protocols for the isolated compound Isobatatasin I are

not available in the current scientific literature. The following information is based on studies of

crude and fractionated extracts from Dioscorea batatas (Chinese Yam) and Ipomoea batatas

(Sweet Potato), from which batatasins are derived. This information is intended to guide

research into the potential anticancer properties of these plant extracts.

Introduction
Recent studies have highlighted the potential of extracts from Dioscorea batatas and Ipomoea

batatas as sources of bioactive compounds with anticancer properties. These extracts have

been shown to inhibit the proliferation of various cancer cell lines and induce apoptosis through

the modulation of key signaling pathways. These notes provide a summary of the available

data on the in-vitro efficacy of these extracts and detailed protocols for relevant experimental

procedures.

Data Presentation: Cytotoxicity of Ipomoea batatas
Extracts
The following table summarizes the half-maximal inhibitory concentration (IC50) values of

Ipomoea batatas extracts against various cancer cell lines. It is important to note that IC50
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values can vary depending on the specific extract preparation, cell line, and assay conditions.

Cancer Cell Line Extract Type IC50 Value Reference

Breast Cancer

MDAMB-231 Ethanolic fruit extract ~125 µg/mL [1]

MCF-7

Acidified ethanol

extract of purple-

fleshed sweet potato

Concentration-

dependent inhibition
[2]

Gastric Cancer

SNU-1

Acidified ethanol

extract of purple-

fleshed sweet potato

Concentration-

dependent inhibition
[2]

MGC803
Fractionated leaf

extract (SM-B)
15.17 mg/L [3][4]

Colon Cancer

WiDr

(adenocarcinoma)

Acidified ethanol

extract of purple-

fleshed sweet potato

Concentration-

dependent inhibition
[2]

Liver Cancer

Hep3B
Fractionated leaf

extract (SM-B)
165.47 mg/L [3][4]

Lung Cancer

A549
Fractionated leaf

extract (SM-B)
72.64 mg/L [3][4]

Signaling Pathways
Extracts from Dioscorea batatas and Ipomoea batatas have been shown to exert their

anticancer effects by modulating several key signaling pathways.
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NF-κB Signaling Pathway
Extracts from Dioscorea batatas have been demonstrated to suppress the expression of

Nuclear Factor-kappa B (NF-κB), a key regulator of inflammation and cell proliferation.[5]

Dioscorea batatas Extract IKK
Inhibits

IκBα
Phosphorylates

NF-κB (p65/p50)
Releases

Nucleus
Translocates to

Gene Transcription Inflammation & Proliferation

Ipomoea batatas Extract

STAT3

Inhibits

Phosphorylation

Dimerization

Nuclear Translocation

Target Gene Expression

Proliferation, Survival, Angiogenesis

 

Extrinsic Pathway Intrinsic Pathway

FAS Receptor

Caspase-8

Caspase-3

Activates

Mitochondrion

Cytochrome C

Release

Activates

Ipomoea batatas Extract

Activates Activates

Apoptosis
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Start: Plant Material Collection

Wash with distilled water

Shade-dry the plant material

Grind into a fine powder

Ethanolic extraction (e.g., 95% ethanol)
with shaking

Concentrate the extract using a
rotary vacuum evaporator

Store at 4°C for future use

End: Concentrated Extract

 

Start: Seed Cancer Cells

Seed cells in 96-well plates
(e.g., 1x10^4 cells/well) and incubate overnight

Treat cells with various concentrations
of the plant extract

Incubate for a specified duration
(e.g., 24, 48, or 72 hours)

Add MTT reagent to each well
and incubate

Dissolve formazan crystals with DMSO

Measure absorbance at 590 nm

Calculate cell viability and IC50 value

End: Results

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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